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Cat. No.: B046403 Get Quote

An In-depth Technical Guide to the Physical Properties and Hazards of Cyclohexanol

Abstract
Cyclohexanol (CAS No: 108-93-0) is a secondary alcohol of significant industrial importance,

primarily serving as a precursor in the production of nylons.[1] This document provides a

comprehensive technical overview of its core physical properties, associated hazards, and

relevant experimental protocols. It is intended for researchers, scientists, and professionals in

drug development who handle or utilize cyclohexanol in a laboratory or industrial setting. The

guide summarizes quantitative data in tabular format for ease of reference and details

methodologies for determining key physical constants.

Physical and Chemical Properties
Cyclohexanol is an organic compound with the formula C₆H₁₁OH.[1] It exists as a colorless,

hygroscopic, and viscous liquid or a deliquescent colorless solid with a characteristic camphor-

like odor, which melts near room temperature.[1][2][3] It is soluble in most organic liquids and

slightly soluble in water.[2]

Summary of Physical Properties
The key physical and chemical constants for cyclohexanol are summarized in the table below.

Values are compiled from various sources and represent a consensus or a range where

applicable.
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Property Value Source(s)

Molecular Formula C₆H₁₁OH [1]

Molecular Weight 100.2 g/mol [4]

Appearance

Colorless, viscous liquid or

sticky solid with a camphor-like

odor

[2][3][4]

Density 0.9624 g/mL (at 20°C) [1][2]

Melting Point
23 to 25.93 °C (73.4 to 78.67

°F)
[1][2][5]

Boiling Point
160.8 to 161.84 °C (321.4 to

323.31 °F)
[1][2][5]

Flash Point 68 °C (154 °F) (Closed Cup) [2][4]

Water Solubility 3.6 g/100 mL (at 20°C) [1][2]

Refractive Index n20/D 1.465 [3]

Hazards and Safety Information
Cyclohexanol is a combustible liquid and presents moderate toxicity.[3][6] It is crucial to

handle it with appropriate personal protective equipment (PPE) in a well-ventilated area.

GHS and NFPA 704 Classifications
The hazard classifications provide a standardized summary of the risks associated with

cyclohexanol.
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Classification
System

Rating Details Source(s)

GHS Pictograms
GHS07 (Exclamation

Mark)
alt text [7]

GHS Signal Word Warning [7]

GHS Hazard

Statements

H302+H312+H332,

H315, H319, H335

Harmful if swallowed,

in contact with skin or

if inhaled. Causes skin

irritation. Causes

serious eye irritation.

May cause respiratory

irritation.

[7]

NFPA 704 Diamond

Health: 1,

Flammability: 2,

Instability: 0

alt text

Health: Can cause

significant

irritation.Flammability:

Must be moderately

heated before ignition

can occur.Instability:

Normally stable.

[2][8]

Health Effects and Routes of Exposure
Exposure to cyclohexanol can occur via inhalation, skin contact, eye contact, and ingestion,

targeting several organ systems.[2][4]

Inhalation: Breathing vapors can irritate the nose and throat.[6] High concentrations may

lead to narcotic effects, including dizziness, headache, nausea, and drowsiness.[2][6]

Skin Contact: Direct contact can cause skin irritation, redness, and dryness.[2][6]

Cyclohexanol can be absorbed through the skin and is classified as harmful upon dermal

contact.[6][7]
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Eye Contact: Causes serious eye irritation, resulting in redness and pain.[2][6][7]

Ingestion: Harmful if swallowed, potentially causing abdominal pain, nausea, vomiting, and

diarrhea.[2][6][7]

Target Organs: The primary target organs are the eyes, skin, and respiratory system.[4]

There is also evidence suggesting potential effects on the liver and kidneys with prolonged or

high exposure.[6]

Cyclohexanol Hazards

Health Hazards Physical Hazards

Routes of Exposure Target Organs Combustible Liquid (Class IIIA)

NFPA Fire: 2

Inhalation Skin Contact Eye Contact Ingestion

Eyes
Skin

Respiratory System
Liver & Kidneys

Respiratory Irritation, Narcosis Skin Irritation, Harmful Absorption Serious Eye Irritation Gastrointestinal Irritation

Click to download full resolution via product page

Caption: Logical relationship of cyclohexanol hazards.

Experimental Protocols
Accurate determination of physical properties like melting and boiling points is essential for

substance identification and purity assessment.[9]
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Protocol for Melting Point Determination (Capillary
Method)
This method is used to determine the temperature range over which the solid-to-liquid phase

transition occurs.

Materials:

Melting point apparatus (e.g., Thiele tube or digital device)

Glass capillary tubes (sealed at one end)

Thermometer

Solid cyclohexanol sample (ensure it is below its melting point)

Mortar and pestle (optional, for powdering the sample)

Procedure:

Sample Preparation: If the cyclohexanol is solid, crush a small amount into a fine powder.

[10]

Capillary Loading: Tap the open end of a capillary tube into the powdered sample to fill it to a

height of 1-2 mm.[10] Tap the sealed end gently on a hard surface to pack the sample down.

Apparatus Setup: Attach the capillary tube to the thermometer, aligning the sample with the

thermometer bulb.[11] Insert the assembly into the melting point apparatus.

Heating: Heat the apparatus. If the approximate melting point is unknown, perform a rapid

heating first to find a rough estimate.

Measurement: Allow the apparatus to cool, then begin heating again slowly, at a rate of 1-

2°C per minute, as the temperature approaches the expected melting point.

Data Recording: Record the temperature at which the first drop of liquid is observed (T1) and

the temperature at which the entire sample has melted (T2).[10] The melting point is reported

as the range T1-T2.
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Protocol for Boiling Point Determination
(Microscale/Siwoloboff Method)
This microscale method is suitable for determining the boiling point of small liquid volumes.[12]

Materials:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (oil bath or heating block)

Liquid cyclohexanol sample

Procedure:

Sample Preparation: Add 0.5-1 mL of liquid cyclohexanol to the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with its sealed end pointing up

and the open end submerged in the liquid.[9][13]

Apparatus Assembly: Attach the test tube to a thermometer. The thermometer bulb should be

positioned parallel to the liquid surface, not submerged.

Heating: Immerse the assembly in a heating bath and begin heating gently. As the liquid

heats, a stream of air bubbles will be observed escaping from the capillary tube's open end.

[12]

Observation: Continue gentle heating until a rapid and continuous stream of bubbles

emerges from the capillary. This indicates that the vapor pressure of the liquid has exceeded

the external pressure.[12]

Measurement: Turn off the heat and allow the apparatus to cool slowly. The boiling point is

the temperature at which the bubbling stops and the liquid just begins to be drawn back into

the capillary tube.[12] Record this temperature.
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Caption: Experimental workflow for micro boiling point determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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